Cas no 1807083-33-5 (3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid)

• Product Name: 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid
• CAS No: 1807083-33-5
• MF: C₈H₆BrF₂NO₃
• MW: 282.038948535919
• CID: 4890538
• Update Time: 2025-08-01

3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid

• Inchi： 1S/C8H6BrF2NO3/c9-1-3-5(8(14)15)4(6(10)11)2-12-7(3)13/h2,6H,1H2,(H,12,13)(H,14,15)
• InChI Key： ALIUVLCJBFDDIP-UHFFFAOYSA-N
• SMILES： BrCC1C(NC=C(C(F)F)C=1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 0.2
• Topological Polar Surface Area: 66.4

Additional information on 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid

3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid (CAS No. 1807083-33-5): A Comprehensive Overview

3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid (CAS No. 1807083-33-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and potential biological activities of this compound, supported by the latest research findings.

The molecular structure of 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid is composed of a pyridine ring with a bromomethyl group at the 3-position, a difluoromethyl group at the 5-position, and a hydroxyl and carboxylic acid group at the 2- and 4-positions, respectively. This intricate arrangement imparts specific chemical and biological properties that make it an intriguing subject for study.

In terms of chemical synthesis, several methods have been reported for the preparation of 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid. One common approach involves the reaction of a suitable pyridine derivative with bromomethylating and difluoromethylating agents, followed by hydroxylation and carboxylation steps. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly routes, such as the use of transition-metal-catalyzed reactions and microwave-assisted synthesis techniques.

The physical properties of 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid include its solubility in polar solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point and other thermodynamic properties are also important for understanding its behavior in various chemical processes. These properties are crucial for optimizing its use in pharmaceutical formulations and drug delivery systems.

One of the key areas of interest in the study of 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid is its potential biological activity. Recent research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated its ability to inhibit the activity of certain enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary data suggest that it may have cytotoxic effects on cancer cells, making it a promising candidate for further investigation in oncology.

The mechanism of action of 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid is not yet fully understood, but it is believed to involve multiple pathways. The bromomethyl group may play a role in covalent binding to target proteins, while the difluoromethyl group could contribute to enhanced metabolic stability. The hydroxyl and carboxylic acid groups are likely involved in hydrogen bonding interactions with biological targets, enhancing the compound's affinity and selectivity.

In preclinical studies, 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid has shown promising results in animal models of inflammation and cancer. For example, it has been effective in reducing inflammation in rodent models of arthritis and has demonstrated antitumor activity in xenograft models of human cancer. These findings highlight its potential as a lead compound for drug development.

The safety profile of 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid is another critical aspect being investigated. Preclinical toxicology studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further research is needed to fully evaluate its safety in humans.

In conclusion, 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid (CAS No. 1807083-33-5) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its safety profile for clinical use.